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Compound Name: chroMan-8-aMine

CAS No.: 113722-25-1

Cat. No.: B169552

Get Quote

An In-depth Technical Guide to the Solubility and Stability of Chroman-8-Amine

Introduction
Chroman-8-amine, a heterocyclic compound featuring a chroman scaffold with an amino group at the 8-position, is a molecule of interest in medicina

various biologically active compounds, while the aromatic amine provides a versatile handle for synthetic modifications and interactions with biologica

chroman-8-amine, particularly its solubility and stability, is paramount for its successful application in research and development, influencing everyth

This technical guide provides a comprehensive analysis of the anticipated solubility and stability characteristics of chroman-8-amine. In the absence

synthesizes information from structurally related compounds and foundational chemical principles. Furthermore, it outlines detailed, field-proven expe

Part 1: Predicted Physicochemical and Solubility Profile
The structure of chroman-8-amine—a bicyclic ether with an aromatic amine—governs its physicochemical behavior. The presence of the nitrogen at

determinants of its properties.[5]

Predicted Properties of Chroman-8-Amine
Property Predicted Value/Characteristic

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Appearance Likely a solid that may darken upon exposure to air and light.

pKa Estimated in the range of 4-5 for the conjugate acid.

LogP Moderately lipophilic.

Anticipated Solubility Behavior
The solubility of a compound is dictated by the principle of "like dissolves like," where substances with similar polarities tend to be miscible.[7] For chr
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Solvent Class Predicted Solubility

Aqueous (e.g., Water, Buffers) Low to very low solubility.

Polar Aprotic (e.g., DMSO, DMF) High solubility.

Polar Protic (e.g., Ethanol, Methanol) Moderate to high solubility.

Non-Polar (e.g., Hexane, Toluene) Low solubility.

Chlorinated (e.g., DCM, Chloroform) Moderate to high solubility.

It is crucial to note that converting the basic amine to a salt (e.g., chroman-8-amine hydrochloride) is expected to significantly enhance its aqueous s

Part 2: Experimental Protocol for Solubility Determination
A robust and reproducible method for determining solubility is the equilibrium shake-flask method. This protocol provides a step-by-step guide for its im

Workflow for Equilibrium Solubility Determination
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Preparation

Equilibration

Sampling & Analysis

Add excess chroman-8-amine to a vial

Add a known volume of solvent

Seal the vial

Agitate at a constant temperature (e.g., 24-48 hours)

Allow solid to settle

Filter supernatant (0.22 µm filter)

Dilute sample with solvent

Quantify concentration (e.g., HPLC-UV)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining equilibrium solubility.

Detailed Step-by-Step Protocol
Preparation:

Add an excess amount of solid chroman-8-amine to a glass vial. A visible amount of undissolved solid should remain to ensure saturation.[10]

Add a precise volume of the desired solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vials in a shaker or rotator set to a constant temperature (e.g., 25 °C).
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Agitate the samples for a sufficient period to reach equilibrium (typically 24 to 48 hours).

Sample Collection and Preparation:

After equilibration, cease agitation and allow the excess solid to sediment.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the sample through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved particulates.[10]

Quantification:

Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of a pre-validated analytical method

Analyze the diluted sample to determine the concentration of chroman-8-amine.

Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or µg/mL.

Part 3: Stability Profile and Forced Degradation Studies
Aromatic amines are a class of compounds known for their susceptibility to degradation, particularly through oxidation.[5] Understanding the stability o

shelf-life, and identifying potential degradants. Forced degradation studies are a cornerstone of this evaluation, providing insights into the molecule's 

Anticipated Degradation Pathways
Chroman-8-amine is likely susceptible to degradation under the following conditions:

Oxidative Degradation: The electron-rich aromatic ring and the amino group are prone to oxidation, which can be accelerated by exposure to air (ox

polymeric materials.

Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions. Photostability testing is a manda

pH-Dependent Hydrolysis: While the chroman ring itself is generally stable to hydrolysis, extreme pH conditions, especially when combined with ele

Thermal Degradation: As with most organic molecules, exposure to high temperatures can induce decomposition.

Forced Degradation Workflow
The goal of forced degradation is to induce degradation to a modest extent (e.g., 5-20%) to identify likely degradation products without completely des
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Caption: Workflow for a forced degradation study.

Detailed Protocol for Forced Degradation Studies
Preparation of Stock Solution:

Prepare a stock solution of chroman-8-amine in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).[13]

Application of Stress Conditions:

Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M HCl. Heat if necessary (e.g., 60 °C) to induce degradation.[13]

Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M NaOH. Heat if necessary.[13]

Oxidative Degradation: Mix the stock solution with an equal volume of hydrogen peroxide (e.g., 3-30% H₂O₂). Keep at room temperature and pro

Thermal Degradation: Expose the solid compound and the solution to elevated temperatures (e.g., 60-80 °C).
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Photostability: Expose the solid compound and the solution to a light source according to ICH Q1B guidelines.

Sample Analysis:

At specified time points, withdraw samples from each stress condition.

If necessary, neutralize the acidic and basic samples before analysis.

Analyze all samples using a stability-indicating HPLC method. This method must be capable of separating the intact chroman-8-amine from all f

Use a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to obtain mass information on the parent compound

Data Interpretation:

Calculate the percentage of degradation in each condition.

Propose structures for the major degradation products based on their mass-to-charge ratios and fragmentation patterns from LC-MS analysis.

Conclusion
While specific experimental data for chroman-8-amine is not readily available, a comprehensive understanding of its likely solubility and stability prof

aromatic amines. It is anticipated to be a moderately lipophilic compound with low aqueous solubility and a susceptibility to oxidative and photolytic de

framework for the definitive characterization of chroman-8-amine's physicochemical properties, a critical step in its journey from a promising chemica
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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